Cas no 192800-61-6 (2H-Imidazole-2-thione, 1,3-dihydro-4-(3-nitrophenyl)-)

• Product Name: 2H-Imidazole-2-thione, 1,3-dihydro-4-(3-nitrophenyl)-
• CAS No: 192800-61-6
• MF: C₉H₇N₃O₂S
• MW: 221.235780000687
• CID: 3857784
• PubChem ID: 3815598
• Update Time: 2025-04-22

2H-Imidazole-2-thione, 1,3-dihydro-4-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione, 1,3-dihydro-4-(3-nitrophenyl)-
• AKOS017597166
• 1,3-Dihydro-4-(3-nitrophenyl)-2H-imidazole-2-thione
• DTXSID901221864
• CCG-243344
• 192800-61-6

• Inchi： 1S/C9H7N3O2S/c13-12(14)7-3-1-2-6(4-7)8-5-10-9(15)11-8/h1-5H,(H2,10,11,15)
• InChI Key： OQHHFWLVFSHBIP-UHFFFAOYSA-N
• SMILES： C1(=S)NC=C(C2=CC=CC([N+]([O-])=O)=C2)N1

Computed Properties

• Exact Mass: 221.02589765Da
• Monoisotopic Mass: 221.02589765Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų